1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone

• IUPAC Name: 1H-indol-2-yl-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C20H19N5O/c26-20(17-13-15-5-1-2-6-16(15)21-17)24-11-8-14(9-12-24)19-23-22-18-7-3-4-10-25(18)19/h1-7,10,13-14,21H,8-9,11-12H2
• InChI Key: YDKNYADTDDZBMF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C3N2C=CC=C3)C(=O)C4=CC5=CC=CC=C5N4
• Molecular Formula: C20H19N5O
• Molecular Weight: 345.4 g/mol

Description

1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone is a complex organic compound that has garnered significant interest in various fields of scientific research. This compound is characterized by its intricate molecular structure, which includes an indole ring, a triazolopyridine moiety, and a piperidine ring. The unique arrangement of these functional groups endows the compound with distinct chemical and biological properties, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone typically involves multi-step organic reactions. One common synthetic route begins with the preparation of the indole ring, followed by the introduction of the triazolopyridine moiety through a series of cyclization reactions. The final step involves the attachment of the piperidine ring via nucleophilic substitution reactions. The reaction conditions often require the use of specific catalysts, solvents, and temperature controls to ensure high yields and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired production volume, cost efficiency, and environmental considerations. Industrial production typically employs advanced techniques such as high-performance liquid chromatography (HPLC) for purification and quality control.

Chemical Reactions Analysis

Types of Reactions

1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: Nucleophilic substitution reactions can introduce different functional groups into the molecule, altering its chemical properties.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Solvents: Dimethyl sulfoxide (DMSO), tetrahydrofuran (THF)

Catalysts: Palladium on carbon (Pd/C), platinum oxide (PtO2)

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can introduce various functional groups, leading to a wide range of derivatives with different properties.

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of indole and triazole compounds exhibit significant anticancer properties. The compound has been shown to inhibit the proliferation of various cancer cell lines by inducing apoptosis (programmed cell death) and disrupting cell cycle progression. For instance:

• Case Study : A study demonstrated that a related indole-triazole compound significantly reduced tumor growth in xenograft models of breast cancer by targeting specific signaling pathways involved in cancer progression.

Antimicrobial Properties

The indole and triazole moieties are known for their antimicrobial activities. Research has shown that compounds similar to 1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone exhibit effectiveness against a range of bacterial and fungal pathogens.

• Case Study : A derivative was tested against multi-drug resistant strains of Staphylococcus aureus and exhibited potent antibacterial activity, suggesting its potential as a new class of antibiotics.

Neuroprotective Effects

Indoles have been studied for their neuroprotective effects, particularly in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound may exert protective effects on neuronal cells by modulating oxidative stress and inflammation.

• Case Study : In vitro studies showed that the compound could reduce neuroinflammation and improve cell viability in models of neurodegeneration.

Mechanism of Action

The mechanism of action of 1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone involves its interaction with specific molecular targets. The compound may bind to enzymes, receptors, or other proteins, modulating their activity and triggering various biochemical pathways. The exact mechanism depends on the specific context and application, but common pathways include inhibition of enzyme activity, modulation of receptor signaling, and interaction with nucleic acids.

Comparison with Similar Compounds

Similar Compounds

• 1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• 4,7-dimethoxy-1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• Bis(2-ethylhexyl) terephthalate

Uniqueness

This compound stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and biological activity, making it a valuable tool for research and development.

Biological Activity

The compound 1H-indol-2-yl[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone is a complex organic molecule that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, structure-activity relationships (SAR), and relevant case studies, drawing from diverse research findings.

Chemical Structure and Properties

The compound consists of an indole moiety linked to a triazolo-pyridine and a piperidine group. The structural formula can be represented as follows:

$$\text{C}_{19}\text{H}_{20}\text{N}_6\text{O}$$

This structure suggests potential interactions with various biological targets, particularly in the central nervous system and immune response modulation.

Research indicates that compounds similar to This compound may act as positive allosteric modulators of metabotropic glutamate receptors (mGluRs), which are crucial in neurotransmission and neuroplasticity . The modulation of these receptors has implications for treating neurological disorders such as schizophrenia and depression.

Antimicrobial Activity

This compound has been assessed for its antimicrobial properties. In vitro studies demonstrate that derivatives of triazolo-pyridine compounds exhibit significant activity against various bacterial strains. For instance, a related compound showed a minimum inhibitory concentration (MIC) of 32 µg/mL against Staphylococcus aureus .

Anti-inflammatory Effects

The compound's anti-inflammatory potential has also been investigated. It was found to inhibit the production of pro-inflammatory cytokines in human peripheral blood mononuclear cells (PBMCs), suggesting a role in modulating immune responses .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. The following table summarizes key modifications and their effects on biological activity:

Modification	Observed Effect
Substitution on the indole ring	Enhanced receptor binding affinity
Variations in piperidine structure	Altered pharmacokinetic properties
Changes in triazole positioning	Improved selectivity for mGluRs

These modifications have been shown to affect both potency and selectivity towards specific biological targets.

Case Study 1: Neuropharmacological Evaluation

In a study assessing the neuropharmacological effects of related triazolo-pyridine derivatives, compounds were evaluated for their ability to modulate glutamate signaling pathways. The results indicated that certain derivatives significantly reduced hyperactivity in animal models, supporting their potential use in treating anxiety disorders .

Case Study 2: Antimicrobial Screening

Another study focused on the antimicrobial efficacy of various triazolo-pyridine derivatives, including those structurally related to This compound . The results showed promising activity against multi-drug resistant strains of bacteria, highlighting the therapeutic potential of these compounds in infectious diseases .